Cas no 690690-10-9 (Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-)
690690-10-9 structure
Product Name:Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-
CAS No:690690-10-9
MF:C12H16F3N3S
MW:291.335751533508
CID:392273
PubChem ID:886879
Update Time:2025-04-19
Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-
- 1-[2-(dimethylamino)ethyl]-3-[3-(trifluoromethyl)phenyl]thiourea
- 690690-10-9
- SR-01000252780
- AKOS003695290
- DTXSID80358319
- N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea
- SR-01000252780-1
- GNF-Pf-3903
- CHEMBL596645
-
- Inchi: 1S/C12H16F3N3S/c1-18(2)7-6-16-11(19)17-10-5-3-4-9(8-10)12(13,14)15/h3-5,8H,6-7H2,1-2H3,(H2,16,17,19)
- InChI Key: JMUOUIYXZCKLHW-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=C(C(F)(F)F)C=1)NCCN(C)C
Computed Properties
- Exact Mass: 291.10170318g/mol
- Monoisotopic Mass: 291.10170318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 59.4Ų
Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]- Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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